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Compound of Interest

Compound Name: Crocin 5

CAS No.: 174916-30-4

Cat. No.: B3028231

Get Quote

For researchers, scientists, and drug development professionals, maintaining a safe laboratory

environment is of utmost importance, particularly when working with specialized chemical

compounds. This document provides critical safety and logistical information for handling

Crocin 5. It includes detailed operational and disposal plans to ensure the safe and compliant

use of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Crocin 5 is not readily available, data from the

closely related compound "Crocin" indicates several potential hazards. Crocin is classified

under the Globally Harmonized System (GHS) as potentially causing acute oral toxicity, skin

corrosion/irritation, and serious eye damage/eye irritation[1]. Therefore, a robust personal

protective equipment strategy is essential.
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PPE Category Item
Specifications & Best
Practices

Respiratory Protection N95 or N100 Respirator

Essential when handling

Crocin 5 powder to prevent the

inhalation of airborne particles.

Surgical masks are not a

suitable substitute[2].

Eye and Face Protection
Safety Goggles with Side

Shields

Should be worn at all times to

protect against dust and

potential splashes[2].

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing[2].

Hand Protection
Chemical-Resistant Gloves

(Nitrile)

Powder-free nitrile gloves are

recommended to prevent

contamination. Double gloving

is advised, particularly when

working in a biological safety

cabinet. Gloves should be

changed immediately if

contaminated or damaged[2].

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing[2].

Long Pants and Closed-Toe

Shoes

To ensure full skin coverage

and protection from spills[2].

Operational Plan: Safe Handling of Crocin 5
This step-by-step guidance ensures the safe handling of Crocin 5 from preparation through to

the conclusion of an experiment[2].

1. Pre-Handling Preparations:
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Familiarization: Before beginning any work, thoroughly review the experimental protocol and

this safety guidance.

Ventilation: Ensure you are working in a well-ventilated area, such as a chemical fume hood,

especially when handling the powdered form[3][4].

Don PPE: Put on all required personal protective equipment as detailed in the table above.

2. Handling Crocin 5 Powder:

Weighing: Carefully weigh the necessary amount of Crocin 5 on weighing paper or in a

suitable container within a controlled environment to minimize dust creation[2].

Solution Preparation: If preparing a solution, slowly add the solvent to the weighed Crocin 5
powder to minimize the generation of aerosols[2].

3. Post-Handling Procedures:

Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent or cleaning agent[2].

Waste Disposal: Dispose of all contaminated materials, including gloves, weighing paper,

and pipette tips, in the designated hazardous waste container[2].

Doffing PPE: Remove PPE in the correct sequence to avoid self-contamination. Gloves

should be removed first, followed by the lab coat, and finally eye and respiratory

protection[2].

Hand Washing: Thoroughly wash hands with soap and water after removing all PPE[2].

Disposal Plan: Safe Disposal of Crocin 5 Waste
The proper disposal of chemical waste is crucial for environmental protection and laboratory

safety. All waste contaminated with Crocin 5 should be treated as hazardous chemical

waste[2].

1. Waste Segregation:
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Solid Waste: Collect contaminated items such as gloves, wipes, and weighing paper in a

clearly labeled, sealed plastic bag or a designated solid hazardous waste container[2].

Liquid Waste: Collect solutions containing Crocin 5 in a compatible, sealed, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams[2].

2. Container Management:

Empty Containers: Triple-rinse the original Crocin 5 container with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste. After rinsing, deface

the label on the container before disposing of it as regular trash[2].

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name, "Crocin 5"[2].

Storage: Store hazardous waste in a designated satellite accumulation area, away from

incompatible materials[2].

3. Waste Collection:

Arrange for the collection of hazardous waste through your institution's Environmental Health

and Safety (EHS) office. Do not pour any Crocin 5 waste down the drain[2][3][5][6].

First Aid Measures
In the event of exposure to Crocin 5, the following first aid measures should be taken[3]:

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention[3].

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor[3].

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a

doctor[3].

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately[3].
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Crocin 5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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